molecular formula C18H13BCl3F4N3O B13388231 4-(2,4,6-Trichlorophenyl)-8-oxa-4,5-diaza-2-azoniatetracyclo[7.7.0.02,6.011,16]hexadeca-2,5,11,13,15-pentaene;trifluoroborane;fluoride

4-(2,4,6-Trichlorophenyl)-8-oxa-4,5-diaza-2-azoniatetracyclo[7.7.0.02,6.011,16]hexadeca-2,5,11,13,15-pentaene;trifluoroborane;fluoride

Cat. No.: B13388231
M. Wt: 480.5 g/mol
InChI Key: FPCKQXIFMZXCAG-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 4-(2,4,6-Trichlorophenyl)-8-oxa-4,5-diaza-2-azoniatetracyclo[7.7.0.0²,⁶.0¹¹,¹⁶]hexadeca-2,5,11,13,15-pentaene; trifluoroborane; fluoride features a highly complex polycyclic framework. Key structural attributes include:

  • Tetracyclic core: A fused ring system (hexadeca-2,5,11,13,15-pentaene) with oxygen (8-oxa) and two nitrogen atoms (4,5-diaza).
  • Substituents: A 2,4,6-trichlorophenyl group at position 4, providing strong electron-withdrawing effects.
  • Coordination chemistry: A trifluoroborane (BF₃) moiety likely coordinated to the azonia (positively charged nitrogen) center, with fluoride as a counterion .

Properties

Molecular Formula

C18H13BCl3F4N3O

Molecular Weight

480.5 g/mol

IUPAC Name

4-(2,4,6-trichlorophenyl)-8-oxa-4,5-diaza-2-azoniatetracyclo[7.7.0.02,6.011,16]hexadeca-2,5,11,13,15-pentaene;trifluoroborane;fluoride

InChI

InChI=1S/C18H13Cl3N3O.BF3.FH/c19-11-6-13(20)18(14(21)7-11)24-9-23-16(22-24)8-25-15-5-10-3-1-2-4-12(10)17(15)23;2-1(3)4;/h1-4,6-7,9,15,17H,5,8H2;;1H/q+1;;/p-1

InChI Key

FPCKQXIFMZXCAG-UHFFFAOYSA-M

Canonical SMILES

B(F)(F)F.C1C2C(C3=CC=CC=C31)[N+]4=CN(N=C4CO2)C5=C(C=C(C=C5Cl)Cl)Cl.[F-]

Origin of Product

United States

Biological Activity

The compound 4-(2,4,6-Trichlorophenyl)-8-oxa-4,5-diaza-2-azoniatetracyclo[7.7.0.02,6.011,16]hexadeca-2,5,11,13,15-pentaene;trifluoroborane;fluoride , identified by CAS number 1252006-72-6 , is a complex organic molecule with significant potential in various biological applications. This article explores its biological activity, including mechanisms of action, effects in different biological systems, and relevant case studies.

Basic Information

PropertyValue
Molecular Formula C18H13BCl3F4N3O
Molecular Weight 480.48 g/mol
CAS Number 1252006-72-6
Appearance Solid

Structure

The compound features a tetracyclic structure with multiple functional groups, including a trifluoroborane moiety and a trichlorophenyl ring. This structural complexity contributes to its unique biological properties.

  • Antimicrobial Activity : The presence of the trichlorophenyl group has been associated with antimicrobial properties. Studies suggest that compounds with similar structures can disrupt microbial cell membranes and inhibit growth.
  • Anticancer Potential : Preliminary research indicates that this compound may exhibit cytotoxic effects on various cancer cell lines. The mechanism is hypothesized to involve the induction of apoptosis through mitochondrial pathways.
  • Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in metabolic pathways, potentially leading to altered cellular metabolism.

Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial properties of related trichlorophenyl compounds showed significant inhibition of bacterial growth in vitro against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be in the range of 10-20 µg/mL for these strains.

Study 2: Cytotoxic Effects on Cancer Cells

Research published in the Journal of Medicinal Chemistry investigated the cytotoxic effects of similar diaza compounds on various cancer cell lines. The results indicated that these compounds could induce apoptosis in breast cancer cells at concentrations as low as 5 µM.

Comparative Analysis of Biological Activity

Activity TypeCompoundMIC (µg/mL)IC50 (µM)Reference
AntimicrobialTrichlorophenyl Derivative10-20N/A
AnticancerDiaza CompoundN/A5Journal of Medicinal Chemistry

Comparison with Similar Compounds

Data Table: Comparative Analysis of Key Attributes

Compound Name Molecular Formula* Heteroatoms Key Substituents Structural Features Potential Applications
Target Compound C₁₆H₁₀Cl₃N₂O·BF₃·F O, N, B, F, Cl 2,4,6-Trichlorophenyl Tetracyclic, BF₃-azonia complex Catalysis, Materials Science
5-(4-Chlorophenyl)-8-[(3-fluorophenyl)methyl]-...hexaene C₂₄H₁₅ClFN₃O₂ O, N, Cl, F Chlorophenyl, Fluorobenzyl Tetracyclic, triaza Pharmaceuticals
9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo...tetradecen-4(8)-one-6 C₁₆H₁₄NO₃S₂ S, N, O 4-Methoxyphenyl Tetracyclic, dithia Optoelectronics
Trifluoroborane Hydrofluoride (HBF₄) HBF₄ B, F Ionic liquid Electroplating, Catalysis
Boron Trifluoride Diethyl Etherate C₄H₁₀O·BF₃ O, B, F Diethyl ether Lewis acid complex Organic Synthesis

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.